Cas no 2171422-86-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid
• CAS No: 2171422-86-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5777635
• PubChem ID: 165765623
• Update Time: 2025-10-31

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1515112
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid
• 2171422-86-7
• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-9-17(14-23(29)30)27-25(31)24(16(2)3)28-26(32)33-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22,24H,4,9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17?,24-/m0/s1
• InChI Key： CSRWMFPJPBKQIQ-UCSBTNPJSA-N
• SMILES： O(C(N[C@H](C(NC(CC(=O)O)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid

Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid (CAS No. 2171422-86-7)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid, identified by its CAS number 2171422-86-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center, an amide group, and a fluorenyl moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule plays a crucial role in peptide synthesis and other biochemical applications. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to be efficiently removed without affecting the underlying functional groups. This makes 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid a valuable intermediate in the synthesis of more complex peptides and proteins.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for the preparation of chiral compounds like this one. The enantioselective synthesis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid has been achieved through various catalytic systems, including transition metal-catalyzed reactions and biocatalytic approaches. These methods not only improve yield and purity but also reduce the environmental impact of the synthetic process.

The structural features of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid make it a promising candidate for further investigation in medicinal chemistry. The fluorenyl group, in particular, has been shown to enhance the solubility and bioavailability of drugs when incorporated into their molecular structure. Additionally, the amide functionality provides a site for further derivatization, allowing chemists to tailor the properties of the compound for specific applications.

In the realm of drug discovery, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid has been explored as a potential lead compound for the development of new therapeutic agents. Its unique structural motifs suggest that it may exhibit activity against a variety of biological targets, including enzymes and receptors involved in disease pathways. Preliminary computational studies have indicated that this compound may interact with certain protein targets in a manner consistent with therapeutic efficacy.

The chiral center in 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid is particularly significant from a pharmacological perspective. Enantiomers, or stereoisomers that are mirror images of each other, can exhibit vastly different biological activities. Therefore, the precise stereochemical configuration of this compound is critical for its intended use in drug development. Advances in analytical techniques have allowed for the accurate determination of enantiomeric purity, ensuring that only the desired form is used in subsequent applications.

Another area of interest is the potential application of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid in materials science. The fluorene moiety, known for its excellent photophysical properties, has been utilized in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The incorporation of this group into larger molecules can enhance their functionality and performance in such applications.

From a synthetic chemistry perspective, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid serves as an important building block for more complex molecules. Its versatile structure allows chemists to modify various functional groups while maintaining the integrity of the core scaffold. This flexibility is particularly valuable in multi-step syntheses where multiple transformations are required to achieve the desired product.

The future prospects for 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid are vast and exciting. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in fully realizing its potential as a tool for scientific discovery and therapeutic innovation.